Cas no 2229281-08-5 (4-(tert-butoxy)-2-hydroxy-3,3-dimethylbutanoic acid)

• Product Name: 4-(tert-butoxy)-2-hydroxy-3,3-dimethylbutanoic acid
• CAS No: 2229281-08-5
• MF: C₁₀H₂₀O₄
• MW: 204.263403892517
• CID: 6335756
• PubChem ID: 165701064
• Update Time: 2025-10-24

4-(tert-butoxy)-2-hydroxy-3,3-dimethylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-(tert-butoxy)-2-hydroxy-3,3-dimethylbutanoic acid
• EN300-1788448
• 2229281-08-5

• Inchi： 1S/C10H20O4/c1-9(2,3)14-6-10(4,5)7(11)8(12)13/h7,11H,6H2,1-5H3,(H,12,13)
• InChI Key： VDTRZJDBIRPEHP-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)CC(C)(C)C(C(=O)O)O

Computed Properties

• Exact Mass: 204.13615911g/mol
• Monoisotopic Mass: 204.13615911g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 66.8Ų

Additional information on 4-(tert-butoxy)-2-hydroxy-3,3-dimethylbutanoic acid

4-(tert-butoxy)-2-hydroxy-3,3-dimethylbutanoic acid: A Comprehensive Overview

4-(tert-butoxy)-2-hydroxy-3,3-dimethylbutanoic acid is a compound with the CAS number 2229281-08-5. This compound is a derivative of butanoic acid, featuring a hydroxyl group at the 2-position and a tert-butoxy group at the 4-position. The presence of these functional groups imparts unique chemical and physical properties to the molecule, making it a subject of interest in various fields of research and application.

The structure of 4-(tert-butoxy)-2-hydroxy-3,3-dimethylbutanoic acid can be described as follows: the butanoic acid backbone consists of four carbon atoms, with a carboxylic acid group at one end. The hydroxyl group is located at the second carbon, while the tert-butoxy group is attached to the fourth carbon. Additionally, two methyl groups are present on the third carbon, contributing to the steric bulk of the molecule. This combination of functional groups and substituents makes the compound versatile in terms of reactivity and potential applications.

Recent studies have highlighted the potential of 4-(tert-butoxy)-2-hydroxy-3,3-dimethylbutanoic acid in various areas, including materials science, pharmaceuticals, and agrochemicals. For instance, researchers have explored its role as a precursor in the synthesis of advanced materials such as polymers and nanoparticles. The hydroxyl and tert-butoxy groups provide reactive sites for polymerization reactions, enabling the creation of materials with tailored properties such as improved mechanical strength or enhanced thermal stability.

In the pharmaceutical industry, 4-(tert-butoxy)-2-hydroxy-3,3-dimethylbutanoic acid has been investigated for its potential as a drug delivery agent. Its ability to form stable complexes with drugs or bioactive molecules makes it a promising candidate for targeted drug delivery systems. Furthermore, studies have shown that this compound exhibits moderate antioxidant activity, which could be exploited in the development of nutraceuticals or cosmeceuticals.

The synthesis of 4-(tert-butoxy)-2-hydroxy-3,3-dimethylbutanoic acid typically involves multi-step organic reactions. One common approach is through the modification of simpler precursors such as tartaric acid or other dihydroxy acids. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses, reducing production costs and minimizing waste generation.

From an environmental perspective, understanding the degradation pathways of 4-(tert-butoxy)-2-hydroxy-3,3-dimethylbutanoic acid is crucial for assessing its ecological impact. Research has shown that under aerobic conditions, this compound undergoes microbial degradation via hydrolysis and oxidation mechanisms. The presence of bulky substituents such as tert-butyl groups can influence the rate of degradation; however, further studies are needed to fully characterize its environmental fate.

In conclusion, 4-(tert-butoxy)-2-hydroxy-3,3-dimethylbutanoic acid is a multifaceted compound with significant potential across various industries. Its unique chemical structure and functional groups make it a valuable building block for advanced materials and bioactive agents. As research continues to uncover new applications and optimize synthetic methods, this compound is poised to play an increasingly important role in modern chemistry and technology.